Cas no 7507-95-1 ( )
structure
Product Name:
CAS No:7507-95-1
MF:C11H12O5
MW:224.209983825684
CID:981267
PubChem ID:344489
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 7507-95-1
- NSC-401451
- NSC401451
- DTXSID40322511
- 6-Acetyl-2-hydroxy-3-methoxyphenyl acetate
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- Inchi： 1S/C11H12O5/c1-6(12)8-4-5-9(15-3)10(14)11(8)16-7(2)13/h4-5,14H,1-3H3
- InChI Key： NQNQFUOQMZCVQM-UHFFFAOYSA-N
- SMILES： O(C(C)=O)C1C(=C(C=CC=1C(C)=O)OC)O
Computed Properties
- Exact Mass: 224.06846
- Monoisotopic Mass: 224.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- Density: 1.238
- Boiling Point: 397.8°C at 760 mmHg
- Flash Point: 156.1°C
- Refractive Index: 1.532
- PSA: 72.83
- LogP: 1.52870
Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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